Cas no 866344-33-4 (N-2-(4-chlorophenyl)ethyl-3-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno3,4-d1,3thiazol-2-yl}amino)benzamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-3-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno3,4-d1,3thiazol-2-yl}amino)benzamide
• CAS No: 866344-33-4
• Molecular Formula: C₂₀H₂₀ClN₃O₃S₂
• Molecular Weight: 449.974101066589
• CID: 6305463
• PubChem ID: 20874947

N-2-(4-chlorophenyl)ethyl-3-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno3,4-d1,3thiazol-2-yl}amino)benzamide Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-3-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno3,4-d1,3thiazol-2-yl}amino)benzamide
• 866344-33-4
• AKOS001843851
• SR-01000152049
• SMR000623857
• N-[2-(4-chlorophenyl)ethyl]-3-[(5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl)amino]benzamide
• N-[2-(4-chlorophenyl)ethyl]-3-[(5,5-dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl)amino]benzamide
• MLS000924974
• CHEMBL1354969
• SR-01000152049-1
• F1602-0409
• N-[2-(4-chlorophenyl)ethyl]-3-({5,5-dioxo-3aH,4H,6H,6aH-5lambda6-thieno[3,4-d][1,3]thiazol-2-yl}amino)benzamide
• HMS2237G04
• AKOS022036774
• HMS3366J16

• InChIKey： MZESGTJKRSAGLZ-UHFFFAOYSA-N
• Inchi： 1S/C20H20ClN3O3S2/c21-15-6-4-13(5-7-15)8-9-22-19(25)14-2-1-3-16(10-14)23-20-24-17-11-29(26,27)12-18(17)28-20/h1-7,10,17-18H,8-9,11-12H2,(H,22,25)(H,23,24)
• SMILES： ClC1C=CC(=CC=1)CCNC(C1=CC=CC(=C1)NC1=NC2CS(CC2S1)(=O)=O)=O

Computed Properties

• Exact Mass: 449.0634615g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.0634615g/mol
• Heavy Atom Count: 29
• Complexity: 732
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives